(E)-N-Hydroxy-3-(isoxazol-5-yl)acrylimidamide

• Molecular Formula: C6H7N3O2
• Molecular Weight: 153.14 g/mol
• IUPAC Name: (E)-N'-hydroxy-3-(1,2-oxazol-5-yl)prop-2-enimidamide
• InChI: InChI=1S/C6H7N3O2/c7-6(9-10)2-1-5-3-4-8-11-5/h1-4,10H,(H2,7,9)/b2-1+
• InChI Key: RFWWVSVFCWAHCM-OWOJBTEDSA-N
• Isomeric SMILES: C1=C(ON=C1)/C=C/C(=N/O)/N
• Canonical SMILES: C1=C(ON=C1)C=CC(=NO)N

Description

(E)-N-Hydroxy-3-(isoxazol-5-yl)acrylimidamide (CAS 446064-86-4) is a hydroxyl-substituted amidoxime derivative characterized by its (E)-configured acrylimidamide backbone and a 5-membered isoxazole heterocycle at the C3 position. The isoxazole moiety, containing one oxygen and one nitrogen atom, introduces electronic and steric effects that may influence solubility, stability, and interaction with biological targets .

Comparison with Similar Compounds

Table 1: Structural Comparison of Selected N-Hydroxy Amidoximes

CAS Number	Compound Name	Key Substituent/Backbone
446064-86-4	(E)-N-Hydroxy-3-(isoxazol-5-yl)acrylimidamide	Isoxazol-5-yl, acrylimidamide (E-form)
371935-95-4	5-Ethyl-N-hydroxy-1,2,4-oxadiazole-3-carboximidamide	1,2,4-Oxadiazole, ethyl substituent
388629-93-4	N-Hydroxy-3-(1H-imidazol-1-yl)propanimidamide	Imidazol-1-yl, propane backbone
51791-46-9	N-Hydroxy-5-(m-tolyl)furan-2-carboximidamide	Furan-2-yl, m-tolyl substituent

Heterocyclic Substituent Effects

• Isoxazole vs. The 1,2,4-oxadiazole in 371935-95-4 introduces a higher degree of aromaticity and rigidity, which may improve thermal stability but reduce solubility in polar solvents. Imidazole (388629-93-4) offers basic nitrogen sites capable of hydrogen bonding or protonation at physiological pH, making it more suited for biological applications like enzyme inhibition.

Backbone and Substituent Variations

• Acrylimidamide (E-form) vs. Propane/Other Backbones :
  • The α,β-unsaturated acrylimidamide backbone in 446064-86-4 allows for conjugation, which could enhance UV absorption properties or reactivity in cycloaddition reactions. In contrast, the propane backbone in 388629-93-4 offers flexibility but reduced π-orbital overlap.
  • Ethyl (371935-95-4) and m-tolyl (51791-46-9) substituents increase hydrophobicity, suggesting divergent applications in lipid-rich environments versus aqueous systems.